ethyl 2-(2-phenyl-2-(1H-pyrrol-1-yl)acetamido)acetate
Description
Ethyl 2-(2-phenyl-2-(1H-pyrrol-1-yl)acetamido)acetate, also known as EPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPPA is a member of the pyrrole class of compounds, which are known for their diverse range of biological activities. In
Scientific Research Applications
Antibacterial Activity
Ethyl 2-(2-phenyl-2-(1H-pyrrol-1-yl)acetamido)acetate has been investigated for its antibacterial potential. Researchers synthesized a series of related compounds and evaluated their action against bacterial strains. Some of these molecules demonstrated appreciable activity against bacterial enzymes, specifically enoyl ACP reductase and dihydrofolate reductase (DHFR). Additionally, certain derivatives exhibited strong antibacterial properties .
Antitubercular Properties
In addition to antibacterial effects, some of the synthesized compounds showed promise as antitubercular agents. These findings highlight the compound’s potential in combating tuberculosis infections .
Imidazole Derivatives
The compound’s structure contains an imidazole moiety, which is a five-membered heterocyclic ring. Imidazole derivatives are known for their diverse biological activities, including antibacterial, anti-inflammatory, antitumor, and antiviral effects. Ethyl 2-(2-phenyl-2-(1H-pyrrol-1-yl)acetamido)acetate contributes to this class of compounds and may serve as a valuable synthon for drug development .
Photonic and Optical Applications
Another interesting application lies in the field of optics. The organic third-order non-linear optical crystal, 1-ethyl-2-[2-(4-hydroxy-phenyl)-vinyl]-pyridinium iodide (HSPI), shares structural similarities with our compound. HSPI has potential in developing efficient photonic and optical power-limiting devices .
Synthesis of Bis(porphyrins)
The compound’s high potential in synthesizing new bis(porphyrins) or related compounds makes it relevant in materials science and photodynamic therapy .
Drug Development
Imidazole-containing compounds, including ethyl 2-(2-phenyl-2-(1H-pyrrol-1-yl)acetamido)acetate, have become important synthons in drug discovery. Their diverse pharmacological activities make them attractive candidates for novel drug development. Commercially available drugs often incorporate 1,3-diazole rings, demonstrating the significance of this structural motif in therapeutic applications .
properties
IUPAC Name |
ethyl 2-[(2-phenyl-2-pyrrol-1-ylacetyl)amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-2-21-14(19)12-17-16(20)15(18-10-6-7-11-18)13-8-4-3-5-9-13/h3-11,15H,2,12H2,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGUZTSVAHCFKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C(C1=CC=CC=C1)N2C=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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